Cas no 5807-76-1 (Benzene,1,1'-(1Z,3Z)-1,3-butadiene-1,4-diylbis-)

• Product Name: Benzene,1,1'-(1Z,3Z)-1,3-butadiene-1,4-diylbis-
• CAS No: 5807-76-1
• MF: C₁₆H₁₄
• MW: 206.282364368439
• CID: 381756
• PubChem ID: 1551380
• Update Time: 2025-04-19

Benzene,1,1'-(1Z,3Z)-1,3-butadiene-1,4-diylbis- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-(1Z,3Z)-1,3-butadiene-1,4-diylbis-
• cis,cis-1,4-Diphenylbutadiene
• (Z,Z)-1,4-Diphenyl-1,3-butadiene
• 1,3-Butadiene,1,4-diphenyl-, (Z,Z)- (8CI)
• Benzene, 1,1'-(1,3-butadiene-1,4-diyl)bis-,(Z,Z)-
• cis,cis-1,4-Diphenyl-1,3-butadiene
• 1,4-Diphenylbutadiene-cis,cis
• Benzene, 1,1'-(1,3-butadiene-1,4-diyl)bis-, (Z,Z)-
• 1,4-Diphenyl-1,3-butadiene, (1Z,3Z)-
• Q27259192
• 1,3-Butadiene, 1,4-diphenyl-, (Z,Z)-
• UNII-490725LOGG
• 1,4-Diphenylbutadiene, cis,cis-
• 5807-76-1
• 490725LOGG
• (1Z,3Z)-1,4-Diphenyl-1,3-butadiene
• 1,4-DIPHENYL-1,3-BUTADIENE (Z,Z)-FORM [MI]

• Inchi： 1S/C16H14/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16/h1-14H/b13-7-,14-8-
• InChI Key： JFLKFZNIIQFQBS-PVRNWPCDSA-N
• SMILES： C1(C=CC=CC=1)/C=C\C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 206.10962
• Monoisotopic Mass: 206.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0